Cas no 1805180-55-5 (Ethyl 4-bromomethyl-2-cyano-6-methylphenylacetate)

• Product Name: Ethyl 4-bromomethyl-2-cyano-6-methylphenylacetate
• CAS No: 1805180-55-5
• MF: C₁₃H₁₄BrNO₂
• MW: 296.159762859344
• CID: 4945515
• Update Time: 2025-05-24

Ethyl 4-bromomethyl-2-cyano-6-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromomethyl-2-cyano-6-methylphenylacetate

• Inchi： 1S/C13H14BrNO2/c1-3-17-13(16)6-12-9(2)4-10(7-14)5-11(12)8-15/h4-5H,3,6-7H2,1-2H3
• InChI Key： VHFNDRJYGDZMMM-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C#N)C(CC(=O)OCC)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 310
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 4-bromomethyl-2-cyano-6-methylphenylacetate

Ethyl 4-bromomethyl-2-cyano-6-methylphenylacetate (CAS No. 1805180-55-5): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-bromomethyl-2-cyano-6-methylphenylacetate, identified by its CAS number 1805180-55-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and cardiovascular disorders. Its unique structural features, including a bromomethyl group and a cyano-substituent, make it a valuable building block for further functionalization, enabling the development of novel therapeutic agents.

The chemical structure of Ethyl 4-bromomethyl-2-cyano-6-methylphenylacetate consists of a phenyl ring substituted with an acetoate ester at one position and a cyano group at another. The presence of the bromomethyl group on the fourth carbon of the phenyl ring provides a reactive site for nucleophilic substitution reactions, which is essential for constructing more complex molecular architectures. Additionally, the cyano group introduces polarity and potential hydrogen bonding interactions, which can influence the compound's solubility and binding affinity to biological targets.

In recent years, Ethyl 4-bromomethyl-2-cyano-6-methylphenylacetate has been employed in the synthesis of small molecule inhibitors targeting enzymes involved in cancer metabolism. For instance, studies have demonstrated its utility in generating derivatives that inhibit pyruvate kinase M2 (PKM2), an enzyme critical for aerobic glycolysis in tumor cells. The bromomethyl functionality allows for facile coupling with amines or thiols, enabling the creation of covalent inhibitors that disrupt key metabolic pathways in cancer cells. This approach has shown promise in preclinical studies, where such inhibitors have demonstrated selective toxicity toward tumor cells while minimizing side effects on normal tissues.

The cyano group in Ethyl 4-bromomethyl-2-cyano-6-methylphenylacetate also contributes to its versatility as a synthetic intermediate. The cyano moiety can be reduced to an amine or converted into an acid chloride, expanding the range of possible transformations. These modifications have been exploited in the development of novel antimicrobial agents. Researchers have synthesized derivatives of this compound that exhibit potent activity against resistant bacterial strains by targeting bacterial cell wall biosynthesis or DNA replication enzymes. The ability to modify both the bromomethyl and cyano groups allows for fine-tuning of physicochemical properties, such as lipophilicity and metabolic stability, which are critical factors for drug-like characteristics.

Advances in computational chemistry have further enhanced the utility of Ethyl 4-bromomethyl-2-cyano-6-methylphenylacetate in drug discovery. Molecular modeling studies have identified optimal positions for substituents on the phenyl ring to maximize binding affinity to specific protein targets. For example, virtual screening campaigns using this compound as a scaffold have led to the identification of lead compounds with high potency against kinases implicated in inflammatory diseases. The predictive power of these computational methods has reduced the time and cost associated with hit identification and optimization pipelines.

The synthesis of Ethyl 4-bromomethyl-2-cyano-6-methylphenylacetate typically involves multi-step organic transformations starting from commercially available aromatic precursors. Key steps include halogenation at the desired position on the phenyl ring followed by esterification and cyanation reactions. Recent innovations in synthetic methodologies have improved yields and purity levels, making large-scale production more feasible. For instance, catalytic bromination techniques have replaced traditional electrophilic aromatic substitution methods, reducing hazardous waste generation while maintaining high regioselectivity.

The pharmaceutical industry continues to explore new applications for Ethyl 4-bromomethyl-2-cyano-6-methylphenylacetate beyond its current use as an intermediate. Emerging research suggests potential applications in photodynamic therapy (PDT) due to its ability to generate reactive oxygen species upon light activation. Derivatives of this compound have been investigated as photosensitizers for treating localized tumors or infectious diseases caused by intracellular pathogens. The combination of structural features that enhance both bioavailability and light absorption properties makes it an attractive candidate for such therapeutic modalities.

In conclusion, Ethyl 4-bromomethyl-2-cyano-6-methylphenylacetate (CAS No. 1805180-55-5) is a multifunctional compound with broad utility in pharmaceutical synthesis. Its unique structural attributes enable diverse chemical modifications, making it indispensable for developing novel therapeutics targeting various diseases. As research continues to uncover new biological targets and synthetic strategies, this compound is poised to play an even greater role in advancing drug discovery efforts worldwide.